Cas no 76089-33-3 (2-Propanone, 1-(2-oxo-2-phenylethoxy)-)

2-Propanone, 1-(2-oxo-2-phenylethoxy)- structure
76089-33-3 structure
Product Name:2-Propanone, 1-(2-oxo-2-phenylethoxy)-
CAS No:76089-33-3
MF:C11H12O3
MW:192.211183547974
CID:538378
PubChem ID:12604228
Update Time:2025-04-19

2-Propanone, 1-(2-oxo-2-phenylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone, 1-(2-oxo-2-phenylethoxy)-
    • 1-phenacyloxypropan-2-one
    • DTXSID40504138
    • 1-(2-Oxo-2-phenylethoxy)propan-2-one
    • 76089-33-3
    • Inchi: 1S/C11H12O3/c1-9(12)7-14-8-11(13)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
    • InChI Key: QORVTNISAYYBJS-UHFFFAOYSA-N
    • SMILES: O(CC(C)=O)CC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 192.07866
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

2-Propanone, 1-(2-oxo-2-phenylethoxy)- Related Literature

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